Cas no 1021091-44-0 (2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide)
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- F5225-0071
- 2-((6-acetamidopyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
- 1021091-44-0
- AKOS024500822
-
- Inchi: 1S/C12H13N5O3S/c1-7-5-10(17-20-7)14-11(19)6-21-12-4-3-9(15-16-12)13-8(2)18/h3-5H,6H2,1-2H3,(H,13,15,18)(H,14,17,19)
- InChI Key: LYHLNYMAQNGIJM-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(N=N1)NC(C)=O)CC(NC1C=C(C)ON=1)=O
Computed Properties
- Exact Mass: 307.07391047g/mol
- Monoisotopic Mass: 307.07391047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 135Ų
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5225-0071-2μmol |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-5μmol |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-10μmol |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-20μmol |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-1mg |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-2mg |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-3mg |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-4mg |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-5mg |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0071-10mg |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1021091-44-0 | 10mg |
$79.0 | 2023-09-10 |
2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
Recent Advances in the Study of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 1021091-44-0)
The compound 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 1021091-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and oxazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.
One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide exhibits selective inhibition against specific kinase isoforms, which could pave the way for the development of targeted therapies with reduced off-target effects.
In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to refine the compound's design, enhancing its binding affinity and selectivity.
Another noteworthy development is the application of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide in combination therapies. Researchers have investigated its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy in overcoming drug resistance mechanisms. These findings highlight the compound's potential as a valuable adjunct in multimodal treatment regimens.
Despite these promising advancements, challenges remain in the clinical translation of this compound. Issues such as toxicity profiles, formulation stability, and scalable synthesis need to be addressed in future studies. Ongoing research aims to optimize these parameters while maintaining the compound's therapeutic benefits.
In conclusion, 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for further investigation. Continued efforts in understanding its mechanisms and refining its properties will be crucial in realizing its full therapeutic potential.
1021091-44-0 (2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)